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Compound of Interest

1-(4-Bromophenyl)-2-
Compound Name:
morpholinoethanone

cat. No.: B1330827

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the synthesis of 1-(4-
Bromophenyl)-2-morpholinoethanone, a valuable building block in medicinal chemistry. The
morpholine moiety is a common scaffold in many biologically active compounds.[1][2] The
synthesis is achieved through a nucleophilic substitution reaction between 2-bromo-1-(4-
bromophenyl)ethanone and morpholine. This protocol outlines the reaction setup, workup,
purification, and characterization of the final product.

Materials and Reagents

The following table summarizes the key reagents required for the synthesis.
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Molecular Wt. (

Reagent Chemical Formula CAS Number
g/mol )

2-bromo-1-(4-
bromophenyl)ethanon  CsHsBr20 277.94 99-73-0[3]
e
Morpholine CaHsNO 87.12 110-91-8
Toluene C7Hs 92.14 108-88-3
Hydrochloric Acid (1 N

HCI 36.46 7647-01-0
aq.)
Sodium Hydroxide

NaOH 40.00 1310-73-2
(50% wlv aq.)
Ethyl Acetate CaHsO2 88.11 141-78-6
Magnesium Sulfate

MgSOa 120.37 7487-88-9

(anhydrous)

Experimental Protocol

This procedure is adapted from the synthesis of a structurally similar compound.[4]

2.1. Reaction Setup

e In a 500 mL round-bottom flask equipped with a magnetic stirrer, dissolve 20.0 g of 2-bromo-

1-(4-bromophenyl)ethanone in 250 mL of toluene.

e In a separate beaker, prepare a solution of 18.0 g of morpholine in 200 mL of toluene.

e Slowly add the morpholine solution to the stirred solution of 2-bromo-1-(4-

bromophenyl)ethanone at room temperature.

« Stir the resulting mixture overnight at room temperature to ensure the reaction goes to

completion.

2.2. Product Isolation and Workup
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Transfer the reaction mixture to a 1 L separatory funnel.

Extract the mixture three times with 250 mL portions of 1 N aqueous hydrochloric acid. The
product, being basic, will move to the aqueous phase.

Combine the aqueous phases in a large beaker and cool in an ice bath.

Slowly basify the acidic aqueous solution by adding a 50% aqueous solution of sodium
hydroxide until the pH is greater than 12.

Extract the alkaline aqueous phase three times with 250 mL portions of ethyl acetate.

Combine the organic extracts and wash them three times with 100 mL of water to remove
any residual salts.

Dry the organic phase over anhydrous magnesium sulfate, then filter to remove the drying
agent.

2.3. Purification

Concentrate the dried organic solution under reduced pressure using a rotary evaporator to
yield the crude product.

Purify the crude solid by recrystallization from a suitable solvent, such as ethanol or an ethyl
acetate/hexane mixture, to obtain the final product, 1-(4-Bromophenyl)-2-
morpholinoethanone.

Dry the purified product in a vacuum oven to a constant weight.

Synthesis Workflow

The following diagram illustrates the key stages of the synthesis and purification process.
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Reaction Phase

1. Dissolve 2-bromo-1-(4-bromophenyl)ethanone in Toluene

2. Add Morpholine Solution

3. Stir Overnight at Room Temperature

& Isolation

4. Acidic Extraction (1N HCI)

5. Basification (NaOH)

6. Organic Extraction (Ethyl Acetate)

7. Wash & Dry

Purification Phase

8. Solvent Evaporation

i

9. Recrystallization

Final Rroduct

1-(4-Bromophenyl)-2-

morpholinoethanone

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-(4-Bromophenyl)-2-morpholinoethanone.
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Product Characterization Data

The identity and purity of the synthesized compound should be confirmed using standard

analytical techniques.

Property Value

Chemical Name 1-(4-Bromophenyl)-2-morpholinoethanone[5]
CAS Number 20099-96-1[5]

Molecular Formula C12H14BrNO2[5]

Molecular Weight 284.15 g/mol [5]

Physical Form Solid[6]

Storage Store at 2-8°CJ[5]

1H NMR, 13C NMR, Mass Spectrometry, Melting

Expected Analysis )
Point

Safety Precautions

All procedures should be performed in a well-ventilated fume hood.

Personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-
resistant gloves, must be worn at all times.

2-bromo-1-(4-bromophenyl)ethanone is a lachrymator and should be handled with care.
Morpholine is a corrosive and flammable liquid. Avoid contact with skin and eyes.
Toluene and ethyl acetate are flammable solvents. Keep away from ignition sources.

Handle concentrated acids and bases with extreme caution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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morpholinoethanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330827#synthesis-protocol-for-1-4-bromophenyl-2-
morpholinoethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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